Cas no 17806-54-1 (1,6-Methanonaphthalen-1(2H)-ol,4a,5,6,7,8,8a-hexahydro-4,8a,9,9-tetramethyl-, (1R,4aS,6R,8aS)- (9CI))

• Product Name: 1,6-Methanonaphthalen-1(2H)-ol,4a,5,6,7,8,8a-hexahydro-4,8a,9,9-tetramethyl-, (1R,4aS,6R,8aS)- (9CI)
• CAS No: 17806-54-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 221009
• Update Time: 2024-02-28

1,6-Methanonaphthalen-1(2H)-ol,4a,5,6,7,8,8a-hexahydro-4,8a,9,9-tetramethyl-, (1R,4aS,6R,8aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Methanonaphthalen-1(2H)-ol,4a,5,6,7,8,8a-hexahydro-4,8a,9,9-tetramethyl-, (1R,4aS,6R,8aS)- (9CI)
• 1,5,6,7,8,8a-Hexahydro-2,5,5,8aα-tetramethyl-1β,6β-methanonaphthalene-4aα(4H)-ol
• 1,6-Methanonaphthalen-1(2H)-ol,4a,5,6,7,8,8a-hexahydro-4,8a,9,9-tetramethyl-, [1R-(1a,4aa,6b,8aa)]-
• Patchenol
• Patchoulenol
• (1R)-4aβ,5,6,7,8,8a-Hexahydro-4,8aβ,9,9-tetramethyl-1α,6α-methanonaphthalen-1(2H)-ol

• Inchi： 1S/C15H24O/c1-10-5-8-15(16)13(2,3)11-6-7-14(15,4)12(10)9-11/h5,11-12,16H,6-9H2,1-4H3/t11-,12+,14+,15?/m1/s1
• InChI Key： RBPMMFMYABMTEJ-JNZNFYPTSA-N
• SMILES： O([H])C12C([H])([H])C([H])=C(C([H])([H])[H])[C@]3([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]13C([H])([H])[H])C2(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols